methyl 3-{[4-(1H-tetrazol-1-yl)benzoyl]amino}benzoate

• IUPAC Name: methyl 3-[[4-(tetrazol-1-yl)benzoyl]amino]benzoate
• InChI: InChI=1S/C16H13N5O3/c1-24-16(23)12-3-2-4-13(9-12)18-15(22)11-5-7-14(8-6-11)21-10-17-19-20-21/h2-10H,1H3,(H,18,22)
• InChI Key: AYUSTJNIYNDYJT-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CC=C1)NC(=O)C2=CC=C(C=C2)N3C=NN=N3
• Molecular Formula: C16H13N5O3
• DSSTOX Substance ID: DTXSID701214073
• Molecular Weight: 323.31 g/mol
• CAS RN: 924829-01-6

Description

“Methyl 3-{[4-(1H-tetrazol-1-yl)benzoyl]amino}benzoate” is a chemical compound. It has a molecular formula of C9H8N4O2 and a molecular weight of 204.19.

Synthesis Analysis

The synthesis of tetrazole derivatives can be approached in eco-friendly ways such as the use of water as a solvent, moderate conditions, non-toxic, easy extractions, easy setup, low cost, etc. with good to excellent yields. A specific synthesis process for “methyl 3-{[4-(1H-tetrazol-1-yl)benzoyl]amino}benzoate” is not found in the search results.

Molecular Structure Analysis

Tetrazole is a five-membered aza compound with 6π electrons, and 5-substituted tetrazole reactivity is similar to aromatic compounds. The Huckel 6π electrons are satisfied by four π electrons of the ring and one loan pair of electrons of nitrogen.

Chemical Reactions Analysis

Tetrazoles easily react with acidic materials and strong oxidizers (acidic chloride, anhydrides, and strong acids) to liberate corrosive and toxic gases and heat. It undergoes reaction with few active metals and produces new compounds which are explosives to shocks.

Physical And Chemical Properties Analysis

Tetrazole is a crystalline light yellow powder and odorless. It shows a melting point temperature at 155–157°C. On heating, tetrazoles decompose and emit toxic nitrogen fumes.

Scientific Research Applications

Medicinal Chemistry and Drug Development

Tetrazole derivatives have gained prominence in medicinal chemistry due to their diverse biological activities. Researchers have synthesized and evaluated compounds containing the tetrazole moiety for their potential as:

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Computational Chemistry and Molecular Docking

Researchers use tetrazoles in molecular docking studies to predict binding affinities between molecules. .

Mechanism of Action

Target of Action

Compounds with similar structures, such as 4-(1h-1,2,3-triazol-1-yl)benzamides, have been reported to exhibit significant binding affinity toHeat Shock Protein 90 (HSP90) . HSP90 is a molecular chaperone that plays a crucial role in the folding, stability, and function of many proteins, including those involved in cell growth and survival .

Mode of Action

Based on the structural similarity to other tetrazole-containing compounds, it can be hypothesized that it may interact with its targets through non-covalent interactions . These interactions could lead to changes in the target protein’s conformation or activity, thereby affecting cellular processes .

Biochemical Pathways

If we consider its potential interaction with hsp90, it could affect various cellular processes, including protein folding and degradation, signal transduction, and cell cycle control .

Pharmacokinetics

Tetrazoles are often used as metabolism-resistant isosteric replacements for carboxylic acids in medicinal chemistry . This suggests that Methyl 3-[[4-(1H-tetrazol-1-yl)benzoyl]amino]benzoate might have good metabolic stability, which could potentially enhance its bioavailability.

Result of Action

Compounds with similar structures have shown potent inhibitory activities against cancer cell lines . This suggests that Methyl 3-[[4-(1H-tetrazol-1-yl)benzoyl]amino]benzoate might also exhibit anti-proliferative effects.

Safety and Hazards

Tetrazoles are burst vigorously on exposed to shock, fire, and heat on friction. They release carbon monoxide, carbon dioxide, and harmful nitrogen oxide when heated or burned.

Future Directions

Tetrazole and its derivatives play a very important role in medicinal and pharmaceutical applications. They have a wide range of biological activities, including antibacterial, antifungal, antitumor, analgesic, anti-nociceptive, antimycobacterial, antidiabetic, anticonvulsant, cyclooxygenase inhibitory, anti-inflammatory, and antihypertensive activities. Therefore, the future research directions could focus on exploring these properties further.